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Compound of Interest

Compound Name: K34c hydrochloride

Cat. No.: B15581162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of K34c hydrochloride, a potent and selective α5β1 integrin antagonist.

Adherence to these guidelines is crucial for ensuring the stability, and reliable performance of

the compound in downstream applications.

Compound Information
K34c hydrochloride is a small molecule inhibitor of α5β1 integrin. By targeting this integrin,

K34c can modulate cellular processes such as adhesion, migration, and survival.[1][2] It has

been shown to reduce chemotherapy-induced premature senescence and promote apoptosis

in glioblastoma cells.[2][3]

Parameter Value Source

Molecular Weight 447.53 g/mol [1]

CAS Number 939769-93-4 [1]

Purity ≥98% (HPLC) [1]

Chemical Name

N-(2,6-Dimethylbenzoyl)-O-[3-

(2-pyridinylamino)propyl]-L-

tyrosine

[1]
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Solubility Data
Proper dissolution is critical for the preparation of a homogenous stock solution. The following

table summarizes the solubility of K34c hydrochloride in common laboratory solvents.

Solvent

Maximum

Concentration

(mg/mL)

Maximum

Concentration

(mM)

Notes Source

DMSO 125 279.31

Ultrasonic

assistance may

be needed.

Hygroscopic

DMSO can

impact solubility;

use newly

opened solvent.

[3]

DMSO 120 268.14
Sonication is

recommended.
[4]

DMSO 44.75 100 [1]

Ethanol 44.75 100 [1]

Note: It is recommended to prepare stock solutions at a concentration lower than the maximum

solubility to ensure complete dissolution.

Experimental Protocol: Preparation of a 10 mM K34c
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of K34c hydrochloride in

DMSO.

Materials:

K34c hydrochloride powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)

Analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator (optional, but recommended)

Procedure:

Pre-weighing Preparations: Ensure the analytical balance is calibrated and located in a

chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses.

Weighing K34c Hydrochloride: Carefully weigh the desired amount of K34c hydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.475 mg of

K34c hydrochloride (Molecular Weight = 447.53 g/mol ).

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of sterile DMSO to the tube. For 4.475 mg of K34c, add 1 mL of

DMSO to achieve a 10 mM concentration.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If particulates are present, sonicate the solution in a water bath for 10-15 minutes.[4]

Gentle warming to 37°C for a short period may also aid dissolution, but avoid excessive

heat.
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Aliquoting and Storage:

Once the powder is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, light-protected microcentrifuge tubes. This prevents repeated

freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Storage and Stability
Proper storage is essential to maintain the integrity of the K34c hydrochloride stock solution.

Form
Storage

Temperature
Stability Period Source

Powder -20°C 3 years [3][5]

Powder 4°C 2 years [3][5]

In Solvent -80°C 6 months [3][5]

In Solvent -20°C 1 month [3][5]

Note: For long-term storage of the stock solution, -80°C is recommended.
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Workflow for K34c hydrochloride stock solution preparation.
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K34c hydrochloride acts as an antagonist of α5β1 integrin. This integrin, upon binding to its

extracellular matrix ligand fibronectin, can activate downstream signaling pathways, such as

the AKT pathway, which promotes cell survival and inhibits apoptosis. By blocking this

interaction, K34c can inhibit these pro-survival signals.
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Simplified signaling pathway showing the inhibitory action of K34c.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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